10.1039/D3AN01678A | Design and performance of pH-responsive cyano-Raman label SERS probes based on single urchin Au nanoparticles†

Design and performance of pH-responsive cyano-Raman label SERS probes based on single urchin Au nanoparticles†

Analyst Pub Date: 2023-11-07 DOI: 10.1039/D3AN01678A

Abstract

A cyano-Raman label pH-responsive SERS probe was constructed by immobilizing 6-MPN molecules onto the surface of a single urchin Au nanoparticle (AuNP). The effects of different conditions on the synthetic materials were investigated and the optical properties of the single nanoparticles were evaluated. The peak-strength ratio of SERS probes at 1589 cm⁻¹ and 2240 cm⁻¹ exhibited a linear relationship in the pH range 4–7. The properties and stability of the probe were also verified by the acid–base cycle and ion interference tests.

Design and performance of pH-responsive cyano-Raman label SERS probes based on single urchin Au nanoparticles†

Share View Original Text

Recommended Literature

[1] Formation of ammonium ions by electrochemical oxidation of urea with a boron-doped diamond electrode† Norihiro Suzuki,Akihiro Okazaki,Kai Takagi,Izumi Serizawa,Genji Okada,Chiaki Terashima,Takeshi Kondo,Makoto Yuasa,Akira FujishimaNew J. Chem., 2020,44, 17637-17640 10.1039/D0NJ03347B
[2] Advances in designs and mechanisms of semiconducting metal oxide nanostructures for high-precision gas sensors operated at room temperature Zhijie Li,Hao Li,Zhonglin Wu,Mingkui Wang,Jingting Luo,Hamdi Torun,PingAn Hu,Chang Yang,Marius Grundmann,Xiaoteng LiuMater. Horiz., 2019,6, 470-506 10.1039/C8MH01365A
[3] Preparation of compressible polymer monoliths that contain mesopores capable of rapid oil–water separation† Ji Ae Chae,Yuree Oh,Hea Ji Kim,Go Bong Choi,Doyoung Jung,Yoong Ahm Kim,Hyungwoo KimPolym. Chem., 2019,10, 5142-5150 10.1039/C9PY00967A
[4] Conversion of steroidal δ-lactones into dihydropyrans or tetrahydropyrans J. Chem. Soc. D, 1970, 901-902 10.1039/C29700000901
[5] Fully soft organic electrochemical transistor enabling direct skin-mountable electrophysiological signal amplification† Sujitkumar Bontapalle,Myeonghyeon Na,Haechan ParkChem. Commun., 2022,58, 1298-1301 10.1039/D1CC04884H
[6] Direct synthesis of hydrogen peroxide with no ionic halides in solution G. Blanco-Brieva,M. Montiel-Argaiz,F. Desmedt,P. Miquel,J. M. Campos-Martin,J. L. G. FierroRSC Adv., 2016,6, 99291-99296 10.1039/C6RA22874G
[7] Strain-based chemical sensing using metal–organic framework nanoparticles† J. Mater. Chem. A, 2020,8, 18007-18014 10.1039/D0TA07248F
[8] Flavonoid-derived anisotropic silver nanoparticles inhibit growth and change the expression of virulence genes in Escherichia coli SM10† Francis J. Osonga,Ali Akgul,Idris Yazgan,Ayfer Akgul,Renata Ontman,Victor M. Kariuki,Gaddi B. Eshun,Omowunmi A. SadikRSC Adv., 2018,8, 4649-4661 10.1039/C7RA13480K
[9] Investigation of the stability of medicinal additives in animal feedingstuffs to prepare reference feeds Analyst, 1994,119, 1483-1487 10.1039/AN9941901483
[10] Recent advances in ternary layered double hydroxide electrocatalysts for the oxygen evolution reaction Josué M. Gonçalves,Paulo R. Martins,Lucio Angnes,Koiti ArakiNew J. Chem., 2020,44, 9981-9997 10.1039/D0NJ00021C

Journal Name：Analyst

Research Products

Diethyl decanedioate

CAS no.: 110-40-7
methyl 2-(naphthalen-1-yl)acetate

CAS no.: 2876-78-0
alpha-Terpinyl acetate

CAS no.: 80-26-2
Ethyltrimethylsilane

CAS no.: 3439-38-1
4-Fluoro-2-nitroanisole

CAS no.: 445-83-0
Valnoctamide

CAS no.: 4171-13-5
2-Methyl-2-propyl-1,3-propanediol

CAS no.: 78-26-2
Methyl 4-hydroxy-3-nitrobenzoate

CAS no.: 99-42-3
3',5'-Dibromo-4’-hydroxyacetophenone

CAS no.: 2887-72-1
3-Pyridineacetic acid

CAS no.: 501-81-5